Cas no 16191-66-5 (1-[2-(4-methylphenyl)sulfonylethyl]pyrrolidine)
16191-66-5 structure
Product Name:1-[2-(4-methylphenyl)sulfonylethyl]pyrrolidine
CAS No:16191-66-5
MF:C13H19NO2S
MW:253.360462427139
CID:230792
PubChem ID:253894
Update Time:2025-04-19
1-[2-(4-methylphenyl)sulfonylethyl]pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 1-[2-(4-methylphenyl)sulfonylethyl]pyrrolidine
- 1-[2-(toluene-4-sulfonyl)-ethyl]-pyrrolidine
- 1-{2-[(4-methylphenyl)sulfonyl]ethyl}pyrrolidine
- AC1L5P2Q
- AC1Q6TYO
- AG-J-42236
- AR-1B9705
- CTK0I3273
- NSC77411
- NSC-77411
- 1-[2-(p-tolylsulfonyl)-ethyl]-pyrrolidine
- DTXSID60291699
- 16191-66-5
-
- Inchi: 1S/C13H19NO2S/c1-12-4-6-13(7-5-12)17(15,16)11-10-14-8-2-3-9-14/h4-7H,2-3,8-11H2,1H3
- InChI Key: WIHMTJNZZPFMGZ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(CCN1CCCC1)(=O)=O
Computed Properties
- Exact Mass: 253.11400
- Monoisotopic Mass: 253.114
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Density: 1.152
- Boiling Point: 418.6°Cat760mmHg
- Flash Point: 207°C
- Refractive Index: 1.548
- PSA: 45.76000
- LogP: 2.88320
1-[2-(4-methylphenyl)sulfonylethyl]pyrrolidine Related Literature
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Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
16191-66-5 (1-[2-(4-methylphenyl)sulfonylethyl]pyrrolidine) Related Products
- 599-70-2(Ethyl phenyl sulfone)
- 101767-83-3(1-Benzyl-3-(phenylsulfonyl)pyrrolidine)
- 177834-92-3(Eletriptan hydrobromide)
- 22381-54-0(2-Tosylethanol)
- 5697-44-9(2-(4-methylbenzenesulfonyl)acetonitrile)
- 599-94-0(1,2-Bis(phenylsulphonyl)ethane)
- 101769-04-4(3-(benzenesulfonyl)pyrrolidine)
- 3112-88-7(Benzyl Phenyl Sulfone)
- 16212-05-8(Allyl phenyl sulphone)
- 5246-57-1(M-β-Hydroxyethylsulfonyl Aniline)
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